3-Amino-6-bromo-5-methylpyrazine-2-carbonitrile
Cat. No. B8581934
M. Wt: 213.03 g/mol
InChI Key: QGZALVTXCYVWAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05532367
Procedure details
A stirred solution of 8.5 grams (0.063 mole) of 2-amino-3-cyano-6-methylpyrazine [prepared by the method of Taylor and Kobayashi; JOC, 41, 1299 (1976)] in 125 mL of N,N-dimethylformamide is cooled in an ice bath, and a solution of 11.2 grams (0.063 mole) of N-bromosuccinimide in 125 mL of N,N-dimethylformamide is added dropwise during a 30 minute period, while maintaining the reaction mixture temperature at about 15°-25° C. Upon completion of addition, the reaction mixture is stirred at ambient temperature for about 20 hours. After this time, the reaction mixture is poured into 1 liter of aqueous 3N sodium hydroxide. The mixture is then diluted to a volume of about 1700 mL with distilled water. A solid precipitate is collected by filtration and dried under reduced pressure, yielding 2-amino-3-cyano-5-bromo-6-methylpyrazine.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([C:8]#[N:9])=[N:6][CH:5]=[C:4]([CH3:10])[N:3]=1.[Br:11]N1C(=O)CCC1=O.[OH-].[Na+]>CN(C)C=O.O>[NH2:1][C:2]1[C:7]([C:8]#[N:9])=[N:6][C:5]([Br:11])=[C:4]([CH3:10])[N:3]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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8.5 g
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Type
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reactant
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Smiles
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NC1=NC(=CN=C1C#N)C
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Step Two
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Name
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Quantity
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11.2 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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125 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Four
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Name
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Quantity
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125 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture is stirred at ambient temperature for about 20 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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while maintaining the reaction mixture temperature at about 15°-25° C
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ADDITION
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Type
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ADDITION
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Details
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Upon completion of addition
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FILTRATION
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Type
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FILTRATION
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Details
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A solid precipitate is collected by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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dried under reduced pressure
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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Type
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product
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Smiles
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NC1=NC(=C(N=C1C#N)Br)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
